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Compound of Interest

N-(2-
Compound Name:
Hydroxyethyl)ethylenediamine

Cat. No.: B041792

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of N-(2-
Hydroxyethyl)ethylenediamine (CAS No. 111-41-1). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risks associated with this corrosive and
potentially hazardous chemical.

N-(2-Hydroxyethyl)ethylenediamine is classified as a corrosive substance that can cause
severe skin burns and eye damage. It may also cause an allergic skin reaction and is
suspected of damaging fertility or the unborn child. Therefore, strict adherence to personal
protective equipment (PPE) protocols and proper handling and disposal procedures is
mandatory.

Personal Protective Equipment (PPE)

Consistent and appropriate use of PPE is the primary defense against exposure to N-(2-
Hydroxyethyl)ethylenediamine. The following table summarizes the required PPE.
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Protection Level

Equipment

Specifications & Rationale

Eye and Face Protection

Safety goggles or a face shield

Must conform to OSHA's 29
CFR 1910.133 or European
Standard EN166.[1] Provides
crucial protection against
splashes of this corrosive

liquid.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended for handling
corrosive amines.[2][3] It is
critical to inspect gloves for
any signs of degradation or
perforation before each use.
Given the lack of specific
breakthrough time data for N-
(2-
Hydroxyethyl)ethylenediamine,
gloves should be changed
immediately after any

suspected contact.

Skin and Body Protection

Laboratory coat or chemical-

resistant apron

A buttoned lab coat provides a
barrier against accidental skin
contact. For tasks with a higher
risk of splashing, a chemical-
resistant apron over the lab

coat is advised.[2]

Respiratory Protection

Not generally required with

adequate ventilation

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood. If
there is a risk of generating
aerosols or if working in a
poorly ventilated space, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[1]
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Quantitative Exposure Limits:

To date, specific Permissible Exposure Limits (PEL) from OSHA or Threshold Limit Values
(TLV) from ACGIH have not been established for N-(2-Hydroxyethyl)ethylenediamine.
However, for the structurally related chemical, Ethylenediamine, the following exposure limits
are established and can be used as a conservative reference:

Organization Exposure Limit

OSHA (PEL) 10 ppm (averaged over an 8-hour workshift)[4]
NIOSH (REL) 10 ppm (averaged over a 10-hour workshift)[4]
ACGIH (TLV) 10 ppm (averaged over an 8-hour workshift)[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety.

Experimental Workflow for Safe Handling:
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Experimental Workflow for Handling N-(2-Hydroxyethyl)ethylenediamine

Preparation

Review Safety Data Sheet (SDS)

i

Gather Required PPE

i

Prepare Work Area in Fume Hood

Handling

Don Appropriate PPE

i

Handle N-(2-Hydroxyethyl)ethylenediamine

Post-Handling & Disposal

Segregate Waste into Labeled Containers

i

Decontaminate Work Surfaces

i

Doff PPE Correctly

i

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of N-(2-
Hydroxyethyl)ethylenediamine, from preparation to disposal.

Handling Protocol: A Step-by-Step Guide

o Engineering Controls: Always handle N-(2-Hydroxyethyl)ethylenediamine in a well-
ventilated area. The use of a certified chemical fume hood is strongly recommended to
minimize inhalation exposure.[5] Ensure that a safety shower and eyewash station are
readily accessible.[1]

o Personal Protective Equipment (PPE): Before beginning work, don the appropriate PPE as
outlined in the table above. This includes safety goggles, a lab coat, and chemical-resistant
gloves (nitrile or neoprene are recommended).[2][3]

e Avoiding Contamination: Do not eat, drink, or smoke in the designated work area. Wash
hands thoroughly with soap and water after handling the chemical, even if gloves were worn.

e Preventing Exposure: Avoid direct contact with the skin and eyes. Take measures to prevent
the formation of aerosols.

o Storage: Store N-(2-Hydroxyethyl)ethylenediamine in a tightly closed container in a cool,
dry, and well-ventilated area, segregated from incompatible materials such as strong
oxidizing agents and acids.[1][6]

Disposal Plan

All waste containing N-(2-Hydroxyethyl)ethylenediamine must be treated as hazardous
waste.

e Waste Collection: Collect all liquid and solid waste in designated, properly labeled, and
sealed containers. Do not mix with other waste streams unless compatibility is confirmed.

o Container Labeling: Clearly label waste containers with "Hazardous Waste" and the full
chemical name: "N-(2-Hydroxyethyl)ethylenediamine".

» Disposal Method: Dispose of the hazardous waste through a licensed professional waste
disposal service.[7] Do not pour down the drain.[8]
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with institutional and local regulations.[7]

By implementing these safety measures and operational plans, researchers can significantly
mitigate the risks associated with the handling of N-(2-Hydroxyethyl)ethylenediamine,
fostering a safer laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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